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Introduction
Tralkoxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione

chemical class.[1] It is primarily used for the control of various grass weeds in cereal crops

such as wheat, barley, and oats.[1][2][3] Its mode of action is the inhibition of the enzyme

acetyl-CoA carboxylase (ACCase), which is crucial for fatty acid biosynthesis in susceptible

grass species.[1][4][5] This inhibition disrupts cell division at the growing points, leading to the

death of the targeted weeds.[2] This document provides detailed application notes and

protocols for the use of Tralkoxydim in both greenhouse and field trial settings, intended for

researchers, scientists, and drug development professionals.

Mechanism of Action
Tralkoxydim is a systemic herbicide that is absorbed by the leaves and translocated to the

growing points of the plant.[2][4] It specifically targets the ACCase enzyme, a critical

component in the lipid synthesis pathway. By inhibiting this enzyme, Tralkoxydim effectively

halts the production of fatty acids, which are essential for building cell membranes and storing

energy. This disruption of lipid biosynthesis ultimately leads to the cessation of growth and

death of susceptible grass weeds. Broadleaf plants are generally unaffected due to a different

form of the ACCase enzyme.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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